Cas no 81776-99-0 ( )

• Product name: &nbsp
• CAS No: 81776-99-0
• MF: C₂₈H₃₅BrO₅S
• MW: 563.543506860733
• CID: 987114
• PubChem ID: 330633

  Chemical and Physical Properties

Names and Identifiers

• NSC319732
• NSC-319732
• DTXSID90317679
• 81776-99-0
•  

• Inchi： InChI=1S/C28H35BrO5S/c1-16(30)34-25-11-12-28(4)23(27(25,2)3)14-22(31)20-13-17(5-10-24(28)32)21(26(20)33)15-35-19-8-6-18(29)7-9-19/h6-9,13,17,21-23,25,31H,5,10-12,14-15H2,1-4H3
• InChI Key： AEEXSIDIRGCNTL-UHFFFAOYSA-N
• SMILES： CC(=O)OC1CCC2(C(C1(C)C)CC(C3=CC(CCC2=O)C(C3=O)CSC4=CC=C(C=C4)Br)O)C

Computed Properties

• Exact Mass: 562.13886g/mol
• Monoisotopic Mass: 562.13886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 106Ų